Cas no 2694721-85-0 (methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate)
methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzoxazepine-7-carboxylic acid, 9-chloro-2,3,4,5-tetrahydro-, methyl ester
- methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate
-
- MDL: MFCD34475403
- Inchi: 1S/C11H12ClNO3/c1-15-11(14)7-4-8-6-13-2-3-16-10(8)9(12)5-7/h4-5,13H,2-3,6H2,1H3
- InChI Key: IUJLWGVFSDZYPX-UHFFFAOYSA-N
- SMILES: O1C2=C(Cl)C=C(C(OC)=O)C=C2CNCC1
methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28331960-0.05g |
methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate |
2694721-85-0 | 95.0% | 0.05g |
$912.0 | 2025-03-19 | |
| Enamine | EN300-28331960-0.1g |
methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate |
2694721-85-0 | 95.0% | 0.1g |
$956.0 | 2025-03-19 | |
| Enamine | EN300-28331960-0.25g |
methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate |
2694721-85-0 | 95.0% | 0.25g |
$999.0 | 2025-03-19 | |
| Enamine | EN300-28331960-0.5g |
methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate |
2694721-85-0 | 95.0% | 0.5g |
$1043.0 | 2025-03-19 | |
| Enamine | EN300-28331960-1.0g |
methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate |
2694721-85-0 | 95.0% | 1.0g |
$1086.0 | 2025-03-19 | |
| Enamine | EN300-28331960-2.5g |
methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate |
2694721-85-0 | 95.0% | 2.5g |
$2127.0 | 2025-03-19 | |
| Enamine | EN300-28331960-5.0g |
methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate |
2694721-85-0 | 95.0% | 5.0g |
$3147.0 | 2025-03-19 | |
| Enamine | EN300-28331960-10.0g |
methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate |
2694721-85-0 | 95.0% | 10.0g |
$4667.0 | 2025-03-19 | |
| Enamine | EN300-28331960-1g |
methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate |
2694721-85-0 | 1g |
$1086.0 | 2023-09-07 | ||
| Enamine | EN300-28331960-5g |
methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate |
2694721-85-0 | 5g |
$3147.0 | 2023-09-07 |
methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate
Research Update on Methyl 9-Chloro-2,3,4,5-Tetrahydro-1,4-Benzoxazepine-7-Carboxylate (CAS: 2694721-85-0)
Methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate (CAS: 2694721-85-0) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to the benzoxazepine class, which is known for its diverse pharmacological activities, including modulation of central nervous system (CNS) targets. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of small-molecule modulators for neurological disorders.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural and functional properties of methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate as a precursor for the synthesis of selective serotonin receptor agonists. The study highlighted the compound's unique scaffold, which allows for efficient derivatization to enhance binding affinity and selectivity. The researchers employed a combination of computational modeling and in vitro assays to demonstrate its potential in targeting 5-HT receptors, which are implicated in mood regulation and neurodegenerative diseases.
Another significant advancement was reported in a 2024 preprint by a team from the University of Cambridge, where the compound was utilized in the development of a novel class of gamma-aminobutyric acid (GABA) modulators. The study emphasized the compound's role in improving blood-brain barrier permeability, a critical factor in CNS drug development. The researchers synthesized a series of derivatives and evaluated their pharmacokinetic profiles, identifying promising candidates for further preclinical testing.
Industry reports from leading pharmaceutical analysts also indicate growing interest in methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate as a versatile building block for drug discovery. Its compatibility with modern synthetic methodologies, such as flow chemistry and late-stage functionalization, has positioned it as a valuable tool for medicinal chemists. For instance, a recent patent application by a major biotech company disclosed its use in the synthesis of next-generation antipsychotic agents, underscoring its commercial potential.
Despite these promising developments, challenges remain in optimizing the compound's metabolic stability and minimizing off-target effects. Future research directions may include structure-activity relationship (SAR) studies to refine its pharmacological profile and explore its applicability in other therapeutic areas, such as oncology and inflammation. Collaborative efforts between academia and industry will be essential to unlock the full potential of this compound.
In conclusion, methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate (CAS: 2694721-85-0) represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its unique structural features and demonstrated utility in targeting CNS receptors highlight its significance in contemporary medicinal chemistry. Continued research and innovation will undoubtedly expand its applications and contribute to the development of novel therapeutics.
2694721-85-0 (methyl 9-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)